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Compound of Interest

Compound Name: (1-Methoxyethyl)benzene

Cat. No.: B1620188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for (1-
Methoxyethyl)benzene. Given the limited availability of a specific Safety Data Sheet (SDS) for

(1-Methoxyethyl)benzene, this document compiles and extrapolates information from

structurally related compounds, such as its enantiomer (S)-(1-Methoxyethyl)benzene and

isomer (2-Methoxyethyl)benzene, to provide a thorough understanding of its potential hazards

and safe handling procedures. All quantitative data has been summarized in tables for clarity

and comparative analysis.

Physicochemical and Toxicological Properties
While specific toxicological data for (1-Methoxyethyl)benzene is scarce, information on related

compounds provides valuable insight into its potential hazards. It is prudent to handle this

compound with the same level of caution as similar aromatic ethers until more specific data

becomes available.
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Property Value Reference

Molecular Formula C₉H₁₂O [1]

Molecular Weight 136.19 g/mol [1]

CAS Number 4013-34-7 [1][2]

Appearance Yellow to colorless liquid [2]

Boiling Point 77 °C at 53 Torr [2][3]

Storage Condition
Sealed in dry, Store in room

temperature
[2]

Toxicological Data
(Related
Compounds)

Value Compound Reference

Acute Dermal LD50

(Rabbit)
>3160 mg/kg bw

Benzene, (1-

methylethyl)-

Acute Oral LD50 (Rat) >2000 mg/kg bw
Benzene, (1-

methylethyl)-

Acute Inhalation LC50

(Rat)
>17.6 mg/L

Benzene, (1-

methylethyl)-

Hazard Identification and Personal Protective
Equipment (PPE)
(1-Methoxyethyl)benzene should be treated as a potentially hazardous chemical. Based on

data for similar compounds, it may be a combustible liquid and cause skin and eye irritation.[4]

[5] Appropriate engineering controls and personal protective equipment are mandatory to

minimize exposure.
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Hazard Class Precaution

Flammability

Combustible liquid. Keep away from heat, hot

surfaces, sparks, open flames, and other

ignition sources. No smoking.[4]

Skin Irritation
May cause skin irritation.[4][5] Wear protective

gloves and clothing.[6]

Eye Irritation

May cause serious eye irritation.[5] Wear safety

glasses with side shields or chemical goggles.

[6]

Inhalation

May cause respiratory irritation. Work in a well-

ventilated area or under a chemical fume hood.

[6]

Aquatic Toxicity

May be harmful to aquatic life with long-lasting

effects.[5] Avoid release to the environment.[4]

[5]

Personal Protective Equipment (PPE) Summary
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PPE Category Recommended Equipment

Eye/Face Protection

Safety glasses with side-shields or chemical

splash goggles. A face shield may be required

for larger quantities or when there is a

significant splash hazard.[6]

Hand Protection

Chemically resistant gloves (e.g., Nitrile, Butyl

rubber, or Viton®). It is recommended to wear

two pairs of nitrile gloves for low-volume

applications.[6] Check the manufacturer's glove

selection guide for breakthrough times.

Skin and Body Protection

A flame-resistant lab coat, fully buttoned, full-

length pants, and closed-toe shoes are required.

For significant exposure risk, a chemical-

resistant apron or suit may be necessary.[6]

Respiratory Protection

All work should be conducted in a certified

chemical fume hood to minimize vapor

inhalation. If a fume hood is not available or if

exposure limits are exceeded, a full-face

respirator with organic vapor cartridges is

required.[6]

Handling, Storage, and Disposal
Proper handling and storage procedures are crucial to ensure safety in the laboratory.

Handling and Storage Workflow

Handling Storage Disposal

Don PPE Work in Fume Hood Ground Equipment Keep Container Closed Cool, Dry, Well-Ventilated AreaAfter Use Away from Ignition Sources Collect as Hazardous WasteFor Disposal Properly Labeled Container Follow Regulations

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling, storage, and disposal of (1-
Methoxyethyl)benzene.

Handling Procedures:

Conduct all work with (1-Methoxyethyl)benzene inside a certified chemical fume hood.[6]

Ground and bond containers and receiving equipment to prevent static discharge.[6]

Keep the container tightly closed when not in use.[6]

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly with soap and water after handling.[6]

Storage Procedures:

Store in a cool, dry, and well-ventilated area.[4][6]

Keep away from heat, sparks, open flames, and other ignition sources.[4][6]

Disposal Procedures:

Dispose of (1-Methoxyethyl)benzene and any contaminated materials as hazardous waste.

[6]

Do not pour down the drain.[6]

Collect waste in a designated, properly labeled, and sealed container.[6]

Follow all local, state, and federal regulations for hazardous waste disposal.[6]

First Aid Measures
In case of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. If breathing has

stopped, perform artificial

respiration. Seek immediate

medical attention.

[6][7]

Skin Contact

Immediately remove

contaminated clothing. Flush

the affected area with plenty of

water for at least 15 minutes.

Wash with soap and water.

Seek medical attention if

irritation persists.

[6][7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[6][7]

Ingestion

Do not induce vomiting. Rinse

mouth with water. Seek

immediate medical attention.

[6]

Spill and Emergency Procedures
In the event of a spill, a clear and practiced emergency plan is essential.

Emergency Response Workflow
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Spill Occurs

Evacuate Area

Remove Ignition Sources

Ventilate Area

Contain Spill

Clean Up with Inert Absorbent Contact EHS for Large Spills

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: A workflow outlining the steps for responding to a spill of (1-Methoxyethyl)benzene.

Spill Response:

Small Spills: Evacuate the area and remove all ignition sources.[6] Ventilate the area. Absorb

the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed container for

disposal.[6]
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Large Spills: Evacuate the area immediately and contact your institution's environmental

health and safety department.[6]

Experimental Protocols for Toxicity Assessment
(General Methodology)
While specific experimental protocols for (1-Methoxyethyl)benzene are not readily available,

the following outlines a general approach for assessing the acute oral toxicity of a similar

chemical, adhering to OECD Test Guideline 423 (Acute Toxic Class Method).

Acute Oral Toxicity Testing Workflow (OECD 423)
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Caption: A simplified workflow for acute oral toxicity testing based on OECD Guideline 423.

Methodology:

Animals: Healthy, young adult rodents (e.g., rats or mice) of a single sex are used.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1620188?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Housing and Feeding: Animals are housed in appropriate conditions with access to food and

water.

Dose Administration: The test substance is administered orally by gavage in a single dose.

Starting Dose: A starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000

mg/kg body weight.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

Procedure:

A group of three animals is dosed at the starting dose.

If mortality occurs in two or three animals, the test is repeated with a lower dose.

If one or no animals die, the test is repeated with a higher dose.

This process continues until the dose causing mortality in two out of three animals is

identified, or no mortality is observed at the highest dose.

Data Analysis: The results are used to classify the substance into a GHS hazard category for

acute oral toxicity.

This guide is intended to provide a framework for the safe handling of (1-
Methoxyethyl)benzene. It is imperative that researchers consult all available safety

information and adhere to their institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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